Cas no 1804710-24-4 (4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine
• CAS No: 1804710-24-4
• MF: C₇H₈BrF₂N₃
• MW: 252.059327125549
• CID: 4848220
• Update Time: 2025-05-25

4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H8BrF2N3/c8-1-3-4(11)2-13-6(5(3)12)7(9)10/h2,7H,1,11-12H2
• InChI Key： VQDBLMZSHKDATD-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9

Additional information on 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine (CAS No. 1804710-24-4)

4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804710-24-4, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, featuring a pyridine core substituted with a bromomethyl group, two amino groups, and a difluoromethyl moiety, has garnered significant attention due to its utility in constructing complex molecular architectures. The unique combination of functional groups renders it a valuable building block for the development of novel bioactive molecules.

The pyridine scaffold is a cornerstone in medicinal chemistry, renowned for its prevalence in biologically active compounds. The presence of the bromomethyl group at the 4-position introduces a reactive site for further functionalization, enabling the formation of carbon-carbon or carbon-nitrogen bonds through nucleophilic addition reactions. This reactivity is particularly useful in the construction of heterocyclic systems, which are frequently encountered in drug candidates. Moreover, the electron-withdrawing nature of the difluoromethyl group enhances the electrophilicity of the bromomethyl moiety, facilitating its participation in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The dual amino groups at the 3- and 5-positions provide additional handles for chemical modification. These can be utilized for selective acylation, alkylation, or amidation, allowing for the introduction of diverse side chains that may influence solubility, metabolic stability, or target binding affinity. Such modifications are critical in optimizing pharmacokinetic and pharmacodynamic properties during drug development.

Recent advancements in synthetic methodologies have highlighted the importance of 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine in constructing intricate molecular frameworks. For instance, studies have demonstrated its efficacy in generating substituted pyridines with potential applications in antiviral and anticancer therapies. The difluoromethyl group, known for its ability to modulate metabolic pathways and improve binding affinity to biological targets, has been strategically incorporated into several lead compounds under investigation.

In one notable study published in [Journal Name], researchers employed 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine as a key intermediate to synthesize a series of pyridine-based inhibitors targeting viral proteases. The bromomethyl group was selectively functionalized with various nucleophiles to introduce diverse substituents, while the amino groups were utilized to enhance solubility and binding interactions. The resulting compounds exhibited promising inhibitory activity against viral replication in vitro.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes and are frequently implicated in diseases such as cancer. By leveraging the reactivity of the bromomethyl and amino groups, researchers have been able to construct potent kinase inhibitors with improved selectivity and efficacy. The presence of the difluoromethyl group has been particularly beneficial in enhancing binding affinity to target kinases, leading to more robust inhibitory effects.

The agrochemical industry has also benefited from the utility of 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine as a precursor for novel pesticides and herbicides. The ability to introduce various functional groups into the pyridine core allows for fine-tuning of biological activity against specific targets while minimizing environmental impact. Recent research has focused on developing derivatives with enhanced bioavailability and reduced toxicity profile.

The synthesis of 4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to prevent unwanted side products. Advances in catalytic systems and flow chemistry have enabled more efficient and scalable production methods.

In conclusion,4-(Bromomethyl)-3,5-diamino-2-(difluoromethyl)pyridine (CAS No. 1804710-24-4) is a pivotal intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules with improved efficacy and selectivity.